Cas no 1249788-93-9 (Ethyl2-(3-Cyanophenyl)-2,2-difluoroacetate)

Ethyl 2-(3-Cyanophenyl)-2,2-difluoroacetate is a fluorinated ester compound featuring a cyano-substituted phenyl group. Its key structural attributes include the difluoroacetate moiety, which enhances reactivity and stability, making it valuable in synthetic organic chemistry applications. The presence of the cyano group offers additional versatility for further functionalization, such as nucleophilic additions or reductions. This compound is particularly useful as an intermediate in pharmaceuticals, agrochemicals, and materials science, where fluorinated building blocks are sought after for their unique electronic and steric properties. Its well-defined structure ensures consistent performance in coupling reactions and other transformations requiring precise control over molecular architecture.

Ethyl2-(3-Cyanophenyl)-2,2-difluoroacetate structure

1249788-93-9 structure

Product Name:Ethyl2-(3-Cyanophenyl)-2,2-difluoroacetate

CAS No:1249788-93-9

MF:C₁₁H₉F₂NO₂

MW:225.191469907761

MDL:MFCD16756772

CID:4564614

PubChem ID:62395556

Update Time:2025-06-07

Ethyl2-(3-Cyanophenyl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(3-Cyanophenyl)-2,2-difluoroacetate
- Benzeneacetic acid, 3-cyano-α,α-difluoro-, ethyl ester
- CS-0443328
- HS-7588
- Benzeneacetic acid, 3-cyano-alpha,alpha-difluoro-, ethyl ester
- 1249788-93-9
- SY038888
- AKOS011682886
- Benzeneaceticacid,3-cyano-alpha,alpha-difluoro-,ethylester
- AC3377
- Ethyl2-(3-Cyanophenyl)-2,2-difluoroacetate
- MFCD16756772
- MDL： MFCD16756772
- Inchi： 1S/C11H9F2NO2/c1-2-16-10(15)11(12,13)9-5-3-4-8(6-9)7-14/h3-6H,2H2,1H3
- InChI Key： UYBYXZJPRJMCJU-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C(C1=CC=CC(C#N)=C1)(F)F

Computed Properties

Exact Mass: 225.06013485g/mol
Monoisotopic Mass: 225.06013485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 50.1Å²

Ethyl2-(3-Cyanophenyl)-2,2-difluoroacetate Pricemore >>

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